Cas no 1823904-19-3 (1-Aminospiro[3.5]nonan-7-one ethylene glycol acetal)

• Product Name: 1-Aminospiro[3.5]nonan-7-one ethylene glycol acetal
• CAS No: 1823904-19-3
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5744697
• PubChem ID: 71743741
• Update Time: 2025-10-30

1-Aminospiro[3.5]nonan-7-one ethylene glycol acetal Chemical and Physical Properties

Names and Identifiers

• EN300-8941879
• 1-AMINOSPIRO[3.5]NONAN-7-ONE ETHYLENE GLYCOL ACETAL
• 8,11-dioxadispiro[3.2.47.24]tridecan-3-amine
• 1-AMINOSPIRO[3.5]NONAN-7-ONEETHYLENEGLYCOLACETAL
• 1823904-19-3
• 8,11-dioxadispiro[3.2.4^{7}.2^{4}]tridecan-1-amine
• 8,11-Dioxadispiro[3.2.4.2]tridecan-1-amine
• 1-Aminospiro[3.5]nonan-7-one ethylene glycol acetal

• Inchi： 1S/C11H19NO2/c12-9-1-2-10(9)3-5-11(6-4-10)13-7-8-14-11/h9H,1-8,12H2
• InChI Key： DCZGNYWWMNFDIH-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC1(CC2)CCC1N

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 311.0±42.0 °C(Predicted)
• pka: 10.95±0.20(Predicted)

Additional information on 1-Aminospiro[3.5]nonan-7-one ethylene glycol acetal

1-Aminospiro[3.5]nonan-7-one Ethylene Glycol Acetal (CAS No. 1823904-19-3): An Overview of a Novel Compound in Medicinal Chemistry

1-Aminospiro[3.5]nonan-7-one ethylene glycol acetal (CAS No. 1823904-19-3) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its spirocyclic structure and the presence of an ethylene glycol acetal moiety, offers a promising scaffold for the development of novel drugs targeting various diseases.

The chemical structure of 1-Aminospiro[3.5]nonan-7-one ethylene glycol acetal is defined by its spirocyclic framework, which consists of a seven-membered ring fused to a five-membered ring, with an amine group and an ethylene glycol acetal functional group. The spirocyclic structure provides unique steric and electronic properties that can influence the compound's biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 1-Aminospiro[3.5]nonan-7-one ethylene glycol acetal in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 1-Aminospiro[3.5]nonan-7-one ethylene glycol acetal has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic profile of 1-Aminospiro[3.5]nonan-7-one ethylene glycol acetal is another area of active research. Preliminary studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug. However, more detailed pharmacokinetic studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

The safety profile of 1-Aminospiro[3.5]nonan-7-one ethylene glycol acetal is also an important consideration for its potential clinical use. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety assessments are required to ensure its safety in human subjects.

In conclusion, 1-Aminospiro[3.5]nonan-7-one ethylene glycol acetal (CAS No. 1823904-19-3) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development as a therapeutic agent for various diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.